Cas no 1955493-61-4 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1955493-61-4
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 5241542
• Update Time: 2025-10-28

hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Benzylpyrrolidin-1-yl)-pyrrolidin-2-ylmethanone
• hydrochloride

• Inchi： 1S/C16H22N2O.ClH/c19-16(15-9-4-10-17-15)18-11-5-8-14(18)12-13-6-2-1-3-7-13;/h1-3,6-7,14-15,17H,4-5,8-12H2;1H
• InChI Key： SLARCWVMBBDIGR-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)(N1CCCC1CC1C=CC=CC=1)=O.Cl

Additional information on hydrochloride

Introduction to Hydrochloride Derivative with CAS No. 1955493-61-4 in Modern Chemical and Pharmaceutical Research

The compound identified by the chemical abstracts service number CAS No. 1955493-61-4 and its derivative form, hydrochloride, represents a significant area of interest in contemporary chemical and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, its properties, applications, and the latest advancements in its utilization within the biomedical sector.

The hydrochloride form of this compound is particularly noteworthy due to its enhanced solubility and stability, which are critical factors in drug formulation and delivery. These characteristics make it an attractive candidate for further development in pharmaceutical applications, where bioavailability and shelf-life are paramount considerations.

In recent years, there has been a growing body of research focused on the potential therapeutic applications of derivatives like hydrochloride. Studies have indicated that this compound exhibits promising biological activities that could be leveraged in the treatment of various diseases. For instance, preliminary investigations have suggested that it may possess anti-inflammatory and antioxidant properties, which are highly relevant in addressing chronic inflammatory conditions and oxidative stress-related disorders.

The molecular structure of the compound with CAS No. 1955493-61-4, when combined with the hydrochloride modification, influences its interaction with biological targets. This interaction is a key determinant of its efficacy and selectivity in therapeutic contexts. Researchers have been exploring how modifications to the molecular framework can enhance binding affinity and reduce off-target effects, thereby improving overall therapeutic outcomes.

One of the most exciting developments in the field has been the integration of computational modeling techniques to predict and optimize the properties of such compounds. These methods allow scientists to simulate how different derivatives, including hydrochloride, will behave in biological systems before conducting expensive and time-consuming experimental trials. This approach has significantly accelerated the drug discovery process and has led to more informed decisions regarding which compounds to pursue further.

Furthermore, the synthesis of hydrochloride derivatives has seen advancements in green chemistry principles, emphasizing sustainability and environmental responsibility. Modern synthetic routes are being designed to minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable practices in chemical manufacturing. These innovations not only make the production process more efficient but also contribute to reducing the environmental footprint of pharmaceutical development.

The role of hydrochloride in drug formulation extends beyond mere solubility enhancement. It can also influence drug release kinetics, which is crucial for achieving optimal therapeutic levels over time. By carefully tuning the properties of the hydrochloride salt form, pharmaceutical companies can develop formulations that provide sustained release or targeted delivery systems, improving patient compliance and treatment effectiveness.

Recent clinical trials have begun to explore the potential of this derivative as a therapeutic agent. While still in early stages, these trials have shown encouraging results in models of inflammation and oxidative stress. The ability of hydrochloride derivatives to modulate key biological pathways suggests a broad range of potential applications across multiple therapeutic areas.

As research continues to evolve, so too do our understanding and utilization of compounds like those identified by CAS No. 1955493-61-4. The integration of interdisciplinary approaches—combining chemistry, biology, pharmacology, and computational science—has opened up new avenues for discovery that were previously unimaginable. The development of novel derivatives such as hydrochloride represents a testament to the power of innovation in addressing complex health challenges.

In conclusion, the compound designated by CAS No. 1955493-61-4 and its hydrochloride derivative hold significant promise for future advancements in chemical and pharmaceutical research. Their unique properties make them valuable tools for developing new treatments for various diseases, while ongoing research continues to uncover new possibilities for their application. As we move forward, it is essential that we continue to invest in research and development efforts that leverage these compounds' full potential.